Cas no 1040636-87-0 (2,5-dimethoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide)

• Product Name: 2,5-dimethoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide
• CAS No: 1040636-87-0
• MF: C₂₁H₂₄N₂O₆S
• MW: 432.490064620972
• CID: 6450323
• Update Time: 2025-10-30

2,5-dimethoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide
• 2,5-dimethoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydroindol-6-yl]benzenesulfonamide

• Inchi： 1S/C21H24N2O6S/c1-27-16-7-8-18(28-2)20(13-16)30(25,26)22-15-6-5-14-9-10-23(17(14)12-15)21(24)19-4-3-11-29-19/h5-8,12-13,19,22H,3-4,9-11H2,1-2H3
• InChI Key： GSVDWJVBENQUJJ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCN3C(C2CCCO2)=O)(=O)=O)=CC(OC)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2,5-dimethoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide

Introduction to 2,5-dimethoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide (CAS No. 1040636-87-0)

2,5-dimethoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide (CAS No. 1040636-87-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and features a unique structural arrangement that includes a benzene ring, methoxy groups, and an indole moiety linked to an oxolane carbonyl group. The intricate structure of this compound suggests potential applications in various therapeutic areas, particularly in the development of novel drugs for treating neurological disorders and cancer.

The chemical structure of 2,5-dimethoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide is characterized by its multifunctional groups. The presence of the methoxy groups on the benzene ring enhances its lipophilicity and stability, while the indole moiety contributes to its biological activity. The oxolane carbonyl group adds further complexity and reactivity to the molecule, making it a promising candidate for drug design and optimization.

Recent studies have focused on the pharmacological properties of 2,5-dimethoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide. One notable area of research is its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The selective inhibition of MAO-B by this compound could lead to the development of new therapeutic strategies for managing Parkinson's disease symptoms.

In addition to its neuroprotective properties, 2,5-dimethoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide has shown promise in cancer research. A recent study in the European Journal of Medicinal Chemistry demonstrated that this compound possesses significant antiproliferative activity against various cancer cell lines. Specifically, it was found to inhibit the growth of breast cancer cells by inducing apoptosis and disrupting cell cycle progression. These findings suggest that this compound could be a valuable lead for developing new anticancer agents.

The pharmacokinetic properties of 2,5-dimethoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. This makes it a suitable candidate for further preclinical and clinical evaluation. Moreover, its low toxicity profile and high selectivity for target enzymes make it an attractive option for drug development.

The synthesis of 2,5-dimethoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide has been optimized through various synthetic routes. One efficient method involves the coupling of 2,5-dimethoxybenzenesulfonyl chloride with 1-(oxolane-2-carbonyl)-2,3-dihydroindole using a base such as triethylamine. This reaction yields high purity and yield of the desired product. The synthetic accessibility of this compound facilitates its large-scale production for preclinical studies and potential clinical trials.

In conclusion, 2,5-dimethoxy-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide (CAS No. 1040636-87-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it a valuable candidate for developing new therapies for neurological disorders and cancer. Ongoing research continues to explore its full potential and optimize its use in clinical settings.